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Compound of Interest

Compound Name: C.I. Mordant Red 7

Cat. No.: B606670 Get Quote

This technical guide provides a comprehensive overview of Mordant Red 7, a synthetic azo dye

with significant applications in the textile industry and research. The document details its

chemical properties, synthesis, and various applications, with a focus on providing actionable

information for researchers, scientists, and professionals in drug development.

Chemical and Physical Properties
Mordant Red 7 is characterized by its specific chemical structure and physical properties that

dictate its application and handling.

Property Value Reference

CAS Number 3618-63-1 [1][2][3][4][5]

Molecular Formula C₂₀H₁₅N₄NaO₅S [2][3][5]

Molecular Weight 446.41 g/mol [2]

Appearance Blue-light red powder [2][4]

Solubility

Soluble in water (yellow to

brown-light red solution),

slightly soluble in ethanol and

acetone, insoluble in other

organic solvents.

[2][4]

A variety of synonyms are used to refer to Mordant Red 7 in literature and commerce.
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Synonym Reference

C.I. 18760 [1][2]

Mordant Red B [2]

Acid Mordant Red B [2]

Chrome Fast Red BS [2]

Chrome Red B [2]

Eriochrom Red B [2][3]

NSC 47717 [1]

Synthesis of Mordant Red 7
The synthesis of Mordant Red 7 is a two-step process involving diazotization followed by an

azo coupling reaction.[2][4]

Materials:

4-Amino-3-hydroxynaphthalene-1-sulfonic acid

Sodium nitrite (NaNO₂)

Hydrochloric acid (HCl)

3-Methyl-1-phenyl-1H-pyrazol-5(4H)-one

Sodium carbonate (Na₂CO₃) or Sodium hydroxide (NaOH)

Ice

Procedure:

Diazotization:

Dissolve 4-Amino-3-hydroxynaphthalene-1-sulfonic acid in a dilute hydrochloric acid

solution.
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Cool the solution to 0-5°C in an ice bath.

Slowly add a stoichiometric amount of a cold, aqueous solution of sodium nitrite while

maintaining the temperature between 0-5°C.

Stir the mixture for a period to ensure the completion of the diazotization reaction, forming

the diazonium salt.

Azo Coupling:

Prepare a solution of 3-Methyl-1-phenyl-1H-pyrazol-5(4H)-one in a weakly alkaline

medium (pH 8-9), achieved by adding sodium carbonate or sodium hydroxide.[1]

Slowly add the previously prepared cold diazonium salt solution to the pyrazolone solution.

Maintain the temperature at 10-15°C and continue stirring for 2-4 hours to facilitate the

coupling reaction.[1]

The resulting Mordant Red 7 dye will precipitate out of the solution.

Filter the precipitate, wash it with water to remove any unreacted starting materials and

salts, and then dry it.
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Step 1: Diazotization

Step 2: Azo Coupling
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Caption: Synthesis pathway of Mordant Red 7.

Applications
Mordant Red 7 is primarily used in the textile industry for dyeing various natural and synthetic

fibers. Its ability to form stable complexes with metal ions (mordants) enhances its

colorfastness.

Textile Dyeing: It is extensively used for dyeing wool, silk, and polyamide fibers, as well as

their blends.[2][6] It can also be directly printed onto wool and silk fabrics.[2][4]

Other Industrial Applications: Mordant Red 7 is also utilized in the coloring of aluminum,

leather, and fur.[6]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/product/b606670?utm_src=pdf-body-img
http://www.worlddyevariety.com/mordant-dyes/mordant-red-7.html
https://www.dyestuffscn.com/dyestuff/mordant-dyes/mordant-red-7.html
http://www.worlddyevariety.com/mordant-dyes/mordant-red-7.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB4774020.htm
https://www.dyestuffscn.com/dyestuff/mordant-dyes/mordant-red-7.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b606670?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Biological Research: This compound has found use as a staining agent for the visualization

of cells and tissues in biological research.[1]

Interaction with Cationic Ligands
The interaction of the anionic Mordant Red 7 dye with cationic ligands is crucial for

understanding its binding mechanisms, which is relevant for applications in areas like drug

delivery. A study investigated its interaction with ethanol amine and tallow amine in an acidic

aqueous solution using UV-VIS absorption spectroscopy.[7]

Materials:

Mordant Red 7

Ethanol amine

Tallow amine

Acidic aqueous solution

UV-VIS Spectrophotometer

Procedure:

Prepare a stock solution of Mordant Red 7 in the acidic aqueous solution.

Prepare separate stock solutions of ethanol amine and tallow amine.

To a constant concentration of the Mordant Red 7 solution, titrate with increasing

concentrations of the cationic ligand (either ethanol amine or tallow amine).

After each addition of the ligand, record the UV-VIS absorption spectrum of the solution.

Analyze the changes in the maximum absorbance and the emergence of any new absorption

bands to study the interaction.

Utilize the Benesi-Hildebrand equation to determine the binding constant (Kc) for the

complex formation.
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Calculate the standard free energy change (ΔG◦) for the complexation process from the

binding constant.

Results of the Study: The study found that Mordant Red 7 interacts strongly with both cationic

ligands, leading to a decrease in the maximum absorbance of the dye and the appearance of a

new absorption band, suggesting the formation of dye aggregates.[7] The binding constants

indicated a significantly stronger interaction with tallow amine.[7]

Ligand
Binding Constant (Kc)
(mol⁻¹ L)

Standard Free Energy
Change (ΔG◦)

Ethanol amine 1.245 Determined in the study

Tallow amine 43.05 x 10³ Determined in the study

The stronger binding with tallow amine is attributed to its ability to form micelles, which

facilitates the binding of the dye.[7]
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Caption: Interaction of Mordant Red 7 with a cationic ligand.
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Safety and Handling
Mordant Red 7 is irritating to the eyes, respiratory system, and skin.[3] When handling this

chemical, appropriate personal protective equipment, including gloves, safety glasses, and a

lab coat, should be worn. In case of contact with eyes, rinse immediately with plenty of water

and seek medical advice.[3] It is intended for research use only and not for human or veterinary

use.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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